Cas no 78502-77-9 (5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester)

• Product Name: 5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester
• CAS No: 78502-77-9
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 553296
• PubChem ID: 45117624
• Update Time: 2025-04-19

5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester
• 5-Thiazolecarboxylicacid,4-(bromomethyl)-,ethylester(9CI)
• 4'-Brommethyl-5',5'-dimethylspiro<cyclopentan-1,2'-<1,3>dioxolan>
• 4-Brommethyl-5-thiazolcarbonsaeure-ethylester
• Ethyl 4-(bromomethyl)-1,3-thiazole-5-carboxylate
• 78502-77-9
• SCHEMBL21518879

• Inchi： 1S/C7H8BrNO2S/c1-2-11-7(10)6-5(3-8)9-4-12-6/h4H,2-3H2,1H3
• InChI Key： ZCZUAHYAXUORID-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OCC)SC=N1

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 67.43000
• LogP: 2.21470